Cas no 898792-61-5 (6-(2-Chlorophenyl)-6-oxohexanoic acid)

• Product Name: 6-(2-Chlorophenyl)-6-oxohexanoic acid
• CAS No: 898792-61-5
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• MDL: MFCD03844207
• CID: 879532
• PubChem ID: 20269878
• Update Time: 2025-06-12

6-(2-Chlorophenyl)-6-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2-CHLOROPHENYL)-6-OXOHEXANOIC ACID
• DTXSID80604404
• 6-(2-CHLOROPHENYL)-6-OXOHEXANOICACID
• SCHEMBL23515028
• 898792-61-5
• AKOS016022615
• MFCD03844207
• G65798
• 6-(2-Chlorophenyl)-6-oxohexanoic acid

• MDL： MFCD03844207
• Inchi： 1S/C12H13ClO3/c13-10-6-2-1-5-9(10)11(14)7-3-4-8-12(15)16/h1-2,5-6H,3-4,7-8H2,(H,15,16)
• InChI Key： YOIOTRBILKEUJT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CCCCC(=O)O)=O

Computed Properties

• Exact Mass: 240.05500
• Monoisotopic Mass: 240.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.16770

Additional information on 6-(2-Chlorophenyl)-6-oxohexanoic acid

Introduction to 6-(2-Chlorophenyl)-6-oxohexanoic acid (CAS No. 898792-61-5)

6-(2-Chlorophenyl)-6-oxohexanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 898792-61-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a chlorophenyl group and a hexanoic acid moiety with an oxo functional group, exhibits unique structural and chemical properties that make it a promising candidate for various applications, particularly in medicinal chemistry and drug development.

The molecular structure of 6-(2-Chlorophenyl)-6-oxohexanoic acid consists of a benzene ring substituted with a chlorine atom at the 2-position, linked to a six-carbon chain that terminates in a carboxylic acid group. The presence of the oxo group (C=O) at the sixth carbon of the hexanoic acid backbone introduces additional reactivity, making this compound a versatile intermediate in synthetic chemistry. The combination of these structural features suggests potential biological activity, which has prompted extensive investigation into its pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of 6-(2-Chlorophenyl)-6-oxohexanoic acid. Research has indicated that compounds with similar structural motifs may exhibit properties such as anti-inflammatory, analgesic, and even anticancer effects. The chlorophenyl moiety is particularly noteworthy, as it is frequently found in bioactive molecules known to interact with specific biological targets. For instance, derivatives of chlorophenyl compounds have shown promise in modulating enzyme activity and receptor binding, which are critical mechanisms in drug action.

One of the most compelling aspects of 6-(2-Chlorophenyl)-6-oxohexanoic acid is its potential as a scaffold for drug discovery. The oxo group in the hexanoic acid chain provides a site for further functionalization, allowing chemists to modify the compound and tailor its biological activity. This flexibility has led to several studies exploring its derivatives, which have revealed novel pharmacological effects. For example, modifications at the carboxylic acid terminal have been shown to enhance solubility and bioavailability, crucial factors for drug development.

The synthesis of 6-(2-Chlorophenyl)-6-oxohexanoic acid (CAS No. 898792-61-5) involves multi-step organic reactions that require precise control over reaction conditions. The chlorination step at the phenyl ring is particularly critical, as it determines the regioselectivity and yield of the final product. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to optimize the synthesis pathway. These methods not only improve efficiency but also enhance the purity of the compound, which is essential for subsequent pharmacological testing.

Recent advancements in computational chemistry have further accelerated the exploration of 6-(2-Chlorophenyl)-6-oxohexanoic acid. Molecular modeling and virtual screening techniques allow researchers to predict binding interactions between this compound and biological targets with high accuracy. This approach has been instrumental in identifying potential lead compounds for drug development. By leveraging computational tools, scientists can design analogs of 6-(2-Chlorophenyl)-6-oxohexanoic acid that exhibit enhanced potency and selectivity.

The pharmacological evaluation of 6-(2-Chlorophenyl)-6-oxohexanoic acid has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary animal models have shown promising results in pain relief assays. These findings underscore the compound's therapeutic relevance and highlight its potential as a starting point for developing novel therapeutics.

Another area of interest is the metabolic stability of 6-(2-Chlorophenyl)-6-oxohexanoic acid. Understanding how this compound is processed within living systems is crucial for assessing its safety and efficacy. Metabolic studies have indicated that it undergoes biotransformation via multiple pathways, including oxidation and conjugation with glucuronic acid. These processes influence its half-life and distribution within the body, providing valuable insights for optimizing its pharmacokinetic profile.

The industrial significance of 6-(2-Chlorophenyl)-6-oxohexanoic acid extends beyond academic research. Pharmaceutical companies are increasingly interested in licensing or developing compounds based on similar scaffolds due to their demonstrated biological activity. The versatility of this molecule makes it an attractive candidate for further development into clinical candidates. As research continues to uncover new applications and derivatives, the demand for high-quality synthetic routes to 898792-61-5 is expected to grow.

In conclusion, 6-(2-Chlorophenyl)-6-oxohexanoic acid (CAS No., 898792-61-5) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , coupled with promising preliminary findings , make it a valuable asset in drug discovery efforts . As methodologies for synthesis , analysis , and application evolve , this molecule is poised to play an important role in shaping future therapeutic strategies .